Cas no 61940-23-6 (Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester)

Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester structure
61940-23-6 structure
Product Name:Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester
CAS No:61940-23-6
MF:C10H11NO5
MW:225.198043107986
CID:462757
PubChem ID:54341280
Update Time:2025-04-19

Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(methoxymethyl)-6-nitro-, methyl ester
    • methyl 2-(methoxymethyl)-6-nitrobenzoate
    • SCHEMBL11871085
    • DTXSID60710693
    • 61940-23-6
    • Inchi: 1S/C10H11NO5/c1-15-6-7-4-3-5-8(11(13)14)9(7)10(12)16-2/h3-5H,6H2,1-2H3
    • InChI Key: TZCWFUPTPIHVJU-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=CC=C(C=1C(=O)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 225.06373
  • Monoisotopic Mass: 225.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67
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